Cas no 50693-72-6 (1-(2-chloro-4-methylphenyl)piperazine)

• Product Name: 1-(2-chloro-4-methylphenyl)piperazine
• CAS No: 50693-72-6
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD11872800
• CID: 1568287
• PubChem ID: 59854605
• Update Time: 2025-10-30

1-(2-chloro-4-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-chloro-4-methylphenyl)-
• 1-(2-chloro-4-methylphenyl)piperazine

• MDL： MFCD11872800
• Inchi： 1S/C11H15ClN2/c1-9-2-3-11(10(12)8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： FLNCWBXLORVDSE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2Cl)CCNCC1

Computed Properties

• Exact Mass: 210.09255

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 351.9±42.0 °C(Predicted)
• PSA: 15.27
• pka: 8.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-chloro-4-methylphenyl)piperazine

1-(2-Chloro-4-Methylphenyl)Piperazine: A Comprehensive Overview

The compound CAS No. 50693-72-6, also known as 1-(2-chloro-4-methylphenyl)piperazine, is a heterocyclic aromatic compound with significant applications in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, applications, and recent research findings related to this compound.

The molecular structure of 1-(2-chloro-4-methylphenyl)piperazine consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The piperazine ring is substituted at position 1 with a chloromethylphenyl group, specifically a 2-chloro-4-methylphenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(2-chloro-4-methylphenyl)piperazine as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antipsychotic agents. The piperazine moiety is known to interact with dopamine receptors, making it a valuable component in drug design targeting neuropsychiatric disorders.

In addition to its pharmaceutical applications, 1-(2-chloro-4-methylphenyl)piperazine has been investigated for its use in agrochemicals. Recent research has demonstrated its potential as an herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. This dual functionality underscores the compound's versatility across different chemical domains.

The synthesis of CAS No. 50693-72-6 typically involves nucleophilic substitution reactions. Starting from piperazine, the synthesis involves the substitution of one hydrogen atom on the nitrogen atom with a chloromethylphenyl group. This reaction can be optimized using various catalysts and solvents to achieve high yields and purity levels.

From an environmental standpoint, understanding the degradation pathways of 1-(2-chloro-4-methylphenyl)piperazine is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation processes. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, CAS No. 50693-72-6, or 1-(2-chloro-4-methylphenyl)piperazine, is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various industries.